Cas no 34006-32-1 (Adiponitrile-d8)

• Product Name: Adiponitrile-d8
• CAS No: 34006-32-1
• MF: C₆H₈N₂
• MW: 116.190414428711
• MDL: MFCD00190458
• CID: 294578
• PubChem ID: 16213232
• Update Time: 2025-04-19

Adiponitrile-d8 Chemical and Physical Properties

Names and Identifiers

• Hexanedinitrile-d8(9CI)
• Adiponitrile-d8
• ADIPONITRILE, [D8]
• Adiponitrile-d8, 98 atom % D
• DTXSID80583826
• 34006-32-1
• D98001
• (~2~H_8_)Hexanedinitrile
• 2,2,3,3,4,4,5,5-octadeuteriohexanedinitrile
• (?H?)hexanedinitrile

• MDL： MFCD00190458
• Inchi： 1S/C6H8N2/c7-5-3-1-2-4-6-8/h1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： BTGRAWJCKBQKAO-SVYQBANQSA-N
• SMILES： N#CC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C#N

Computed Properties

• Exact Mass: 116.118962231g/mol
• Monoisotopic Mass: 116.118962231g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.021 g/mL at 25 °C(lit.)
• Boiling Point: 295 °C(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.436(lit.)
• Solubility: Not determined

Adiponitrile-d8 Security Information

• Hazardous Material transportation number：UN 2205 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 26/27/28-36/37/38-25
• Safety Instruction： 23-26-36/37/39-45-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles